Ethyl 4-(2-((2,4-dimethylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(2,4-dimethylanilino)-2-oxoethoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C24H25N3O5/c1-5-31-24(30)23-20(13-22(29)27(26-23)19-9-7-6-8-16(19)3)32-14-21(28)25-18-11-10-15(2)12-17(18)4/h6-13H,5,14H2,1-4H3,(H,25,28)
• InChI Key: NGEUKJNORVSOGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=C(C=C(C=C2)C)C)C3=CC=CC=C3C
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

Ethyl 4-(2-((2,4-dimethylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C24H25N3O5 and its molecular weight is 435.48. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Reactivity

The synthesis and reactivity of novel pyrrolo[1,2-a]pyrazine derivatives highlight the utility of related heterocyclic compounds as key starting materials for synthesizing natural alkaloid analogues. These compounds are characterized by their complex reactions with various electrophilic reagents, showcasing the versatile nature of such molecules in organic synthesis (Voievudskyi et al., 2016). Similar methodologies can be applied to the synthesis of Ethyl 4-(2-((2,4-dimethylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate, emphasizing the importance of such compounds in developing novel synthetic routes.

Applications in Heterocyclic Compound Synthesis

The transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into substituted thiazolo[5,4-c]pyridine derivatives demonstrates the compound's role in synthesizing heterocyclic frameworks with potential biological activity (Albreht et al., 2009). This process involves reacting with aromatic amines and hydrazines to produce a variety of substituted compounds, indicating the chemical versatility and potential applicability of this compound in creating pharmacologically relevant molecules.

Role in Antimicrobial and Antioxidant Studies

Research on molecules bearing multiple functional groups synthesized to study their antibiotic effect against various bacteria and their lipoxygenase activity suggests the potential of this compound in contributing to the development of new antimicrobial and antioxidant agents (Rasool et al., 2016). This underscores the importance of such compounds in medicinal chemistry for discovering novel therapeutic agents.